Cas no 571190-22-2 (6-Desacetyl Palbociclib)
6-Desacetyl Palbociclib Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-d]pyrimidin-7(8h)-one, 8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]-
- 6-Desacetyl Palbociclib
- BDBM6304
- BCP13140
- 8-cyclopentyl-5-methyl-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one
- Palbociclib Impurity G;Pyrido[2,3-d]pyriMidin-7(8H)-one, 8-cyclopentyl-5-Methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]aMino]-
- 8-cyclopentyl-5-methyl-2-(5-piperazin-4-yl-pyridin-2-ylamino)-8
- SCHEMBL4835935
- 8-Cyclopentyl-5-methyl-2-[[(5-piperazin-1-ylpyridin-2-yl)]amino]-8H-pyrido[2,3-d]pyrimidin-7-one;
- CHEMBL189317
- UNII-9M89JRK55G
- Pyrido-[2,3-d]-pyrimidin-7-one 38
- CS-0011023
- EN300-18531056
- 8-cyclopentyl-5-methyl-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}pyrido[2,3-d]pyrimidin-7-one
- 8-cyclopentyl-5-methyl-2-(5-piperazin-4-yl-pyridin-2-ylamino)-8H-pyrido[2,3-d]pyrimidin-7-one hydrochloride
- 8-cyclopentyl-5-methyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrido[2,3-d]pyrimidin-7-one
- 9M89JRK55G
- 8-Cyclopentyl-5-methyl-2-((5-(piperazin-1-yl)pyridin-2-yl)amino)pyrido[2,3-d]pyrimidin-7(8H)-one
- 571190-22-2
- Pyrido(2,3-d)pyrimidin-7(8H)-one, 8-cyclopentyl-5-methyl-2-((5-(1-piperazinyl)-2-pyridinyl)amino)-
- 8-Cyclopentyl-5-methyl-2-[[(5-piperazin-1-ylpyridin-2-yl)]amino]-8H-pyrido[2,3-d]pyrimidin-7-one
- Pyrido[2,3-d]pyriMidin-7(8H)-one,8-cyclopentyl-5-Methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]aMino]-
- F19294
-
- Inchi: 1S/C22H27N7O/c1-15-12-20(30)29(16-4-2-3-5-16)21-18(15)14-25-22(27-21)26-19-7-6-17(13-24-19)28-10-8-23-9-11-28/h6-7,12-14,16,23H,2-5,8-11H2,1H3,(H,24,25,26,27)
- InChI Key: HOXDMBXWILKORE-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)C2=CN=C(NC3C=CC(=CN=3)N3CCNCC3)N=C2N1C1CCCC1
Computed Properties
- Exact Mass: 405.22770851g/mol
- Monoisotopic Mass: 405.22770851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.3
- XLogP3: 1.9
Experimental Properties
- Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.019 g/l) (25 º C),
6-Desacetyl Palbociclib Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
6-Desacetyl Palbociclib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336225-100mg |
8-Cyclopentyl-5-methyl-2-[[(5-piperazin-1-ylpyridin-2-yl)]amino]-8H-pyrido[2,3-d]pyrimidin-7-one |
571190-22-2 | 95%+ | 100mg |
$788 | 2022-08-31 | |
| Chemenu | CM336225-50mg |
8-Cyclopentyl-5-methyl-2-[[(5-piperazin-1-ylpyridin-2-yl)]amino]-8H-pyrido[2,3-d]pyrimidin-7-one |
571190-22-2 | 95%+ | 50mg |
$*** | 2023-05-30 | |
| Chemenu | CM336225-100mg |
8-Cyclopentyl-5-methyl-2-[[(5-piperazin-1-ylpyridin-2-yl)]amino]-8H-pyrido[2,3-d]pyrimidin-7-one |
571190-22-2 | 95%+ | 100mg |
$788 | 2021-08-18 | |
| TRC | D288718-5mg |
6-Desacetyl Palbociclib |
571190-22-2 | 5mg |
$ 181.00 | 2023-09-08 | ||
| TRC | D288718-10mg |
6-Desacetyl Palbociclib |
571190-22-2 | 10mg |
$ 272.00 | 2023-09-08 | ||
| TRC | D288718-50mg |
6-Desacetyl Palbociclib |
571190-22-2 | 50mg |
$ 1024.00 | 2023-09-08 | ||
| TRC | D288718-100mg |
6-Desacetyl Palbociclib |
571190-22-2 | 100mg |
440.00 | 2021-08-14 | ||
| eNovation Chemicals LLC | Y1259205-50mg |
Pyrido[2,3-d]pyriMidin-7(8H)-one, 8-cyclopentyl-5-Methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]aMino]- |
571190-22-2 | 98% | 50mg |
$145 | 2024-06-06 | |
| Enamine | EN300-18531056-0.05g |
8-cyclopentyl-5-methyl-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one |
571190-22-2 | 95% | 0.05g |
$1028.0 | 2023-09-18 | |
| Enamine | EN300-18531056-0.1g |
8-cyclopentyl-5-methyl-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one |
571190-22-2 | 95% | 0.1g |
$1239.0 | 2023-09-18 |
6-Desacetyl Palbociclib Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 6-Desacetyl Palbociclib
6-Desacetyl Palbociclib: A Promising Compound in Cancer Therapy
6-Desacetyl Palbociclib, also known by its CAS number 571190-22-2, is a compound that has garnered significant attention in the field of oncology research. This compound is a derivative of Palbociclib, a well-known CDK4/6 inhibitor that has been approved for the treatment of breast cancer. The modification of removing the acetyl group from the sixth position of Palbociclib in 6-Desacetyl Palbociclib has opened new avenues for exploring its potential therapeutic benefits and pharmacokinetic properties.
The structural modification in 6-Desacetyl Palbociclib aims to enhance its bioavailability and reduce potential side effects associated with the parent compound. Recent studies have focused on understanding the pharmacokinetics and pharmacodynamics of this compound, which are critical for its development as a therapeutic agent. Researchers have reported that 6-Desacetyl Palbociclib exhibits improved solubility and stability compared to Palbociclib, making it a more promising candidate for drug delivery systems.
In terms of mechanism of action, 6-Desacetyl Palbociclib functions as a potent inhibitor of cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6. These enzymes play a crucial role in regulating the cell cycle, and their inhibition can effectively arrest cancer cell proliferation. Preclinical studies have demonstrated that 6-Desacetyl Palbociclib induces cell cycle arrest at the G1 phase, leading to apoptosis in various cancer cell lines. This effect has been observed across multiple tumor types, including breast, ovarian, and prostate cancers, highlighting its broad applicability.
One of the most exciting developments involving 6-Desacetyl Palbociclib is its potential for combination therapy. Researchers are investigating its synergistic effects when combined with other anti-cancer agents, such as endocrine therapies or chemotherapy drugs. Early results suggest that combining 6-Desacetyl Palbociclib with these agents can enhance anti-tumor efficacy while minimizing adverse effects. This approach could be particularly beneficial for patients with hormone receptor-positive breast cancer, where resistance to current therapies is a significant challenge.
The safety profile of 6-Desacetyl Palbociclib is another area of active research. While it shares many similarities with Palbociclib in terms of toxicity, preliminary data indicate that the removal of the acetyl group may reduce certain side effects, such as neutropenia. This improvement could make 6-Desacetyl Palbociclib a more tolerable option for patients undergoing long-term treatment regimens.
Looking ahead, the development of 6-Desacetyl Palbociclib is expected to proceed through clinical trials targeting specific patient populations. The compound's ability to target CDK4/6 activity while minimizing off-target effects positions it as a strong candidate for next-generation cancer therapies. Additionally, ongoing research into its molecular mechanisms may uncover novel pathways for therapeutic intervention, further expanding its potential applications.
In conclusion, 6-Desacetyl Palbociclib represents a significant advancement in the field of targeted cancer therapy. Its improved pharmacokinetic properties, enhanced efficacy, and favorable safety profile make it a compelling candidate for future clinical applications. As research continues to unravel its full potential, 6-Desacetyl Palbociclib holds promise as a valuable addition to the arsenal of tools available for combating cancer.
571190-22-2 (6-Desacetyl Palbociclib) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)